N-[(1,5-dimethyl-1H-pyrazol-3-yl)methyl]-2-phenyl-4-quinolinecarboxamide

• IUPAC Name: N-[(1,5-dimethylpyrazol-3-yl)methyl]-2-phenylquinoline-4-carboxamide
• InChI: InChI=1S/C22H20N4O/c1-15-12-17(25-26(15)2)14-23-22(27)19-13-21(16-8-4-3-5-9-16)24-20-11-7-6-10-18(19)20/h3-13H,14H2,1-2H3,(H,23,27)
• InChI Key: LEYFXPOIKNEIEZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C)CNC(=O)C2=CC(=NC3=CC=CC=C32)C4=CC=CC=C4
• Molecular Formula: C22H20N4O
• Molecular Weight: 356.4 g/mol
• Solubility: 6.3 [ug/mL] (The mean of the results at pH 7.4)

Description

N-[(1,5-dimethyl-1H-pyrazol-3-yl)methyl]-2-phenyl-4-quinolinecarboxamide, commonly known as DMQX, is a chemical compound that belongs to the class of quinolinecarboxamides. It is a potent and selective antagonist of the ionotropic glutamate receptor, which is involved in the regulation of synaptic transmission and plasticity in the central nervous system. DMQX has been extensively studied for its potential therapeutic applications in various neurological disorders, including epilepsy, stroke, and neurodegenerative diseases.

Mechanism of Action

DMQX acts as a non-competitive antagonist of the ionotropic glutamate receptor by binding to a specific site on the receptor and preventing the influx of calcium ions into the postsynaptic neuron. This leads to a reduction in the excitatory neurotransmission and a decrease in the neuronal activity, which may be beneficial in the treatment of various neurological disorders.
Biochemical and Physiological Effects:
DMQX has been shown to produce a range of biochemical and physiological effects in various animal models and in vitro systems. It has been reported to reduce the severity and frequency of seizures in animal models of epilepsy, to protect against neuronal damage and cell death in models of stroke and neurodegeneration, and to enhance cognitive function and memory in healthy animals.

Advantages and Limitations for Lab Experiments

DMQX has several advantages as a research tool, including its high potency and selectivity for the ionotropic glutamate receptor, its well-established synthesis method, and its ability to produce consistent and reproducible effects in various experimental systems. However, DMQX also has some limitations, such as its potential toxicity and off-target effects, which need to be carefully considered when designing and interpreting experiments.

Future Directions

There are several potential future directions for the research on DMQX and its therapeutic applications. These include the development of new analogs and derivatives with improved pharmacological properties, the investigation of its effects on other neurotransmitter systems and signaling pathways, and the exploration of its potential use in combination with other drugs or therapies for the treatment of various neurological disorders. Additionally, further studies are needed to elucidate the precise mechanisms underlying the effects of DMQX and to identify potential biomarkers and therapeutic targets for these conditions.

Scientific Research Applications

DMQX has been widely used as a research tool to investigate the role of ionotropic glutamate receptors in various physiological and pathological processes. It has been shown to block the activity of both AMPA and kainate receptors, which are involved in the regulation of synaptic plasticity and excitotoxicity. DMQX has also been used to study the mechanisms underlying epilepsy and other neurological disorders, as well as to develop new therapeutic strategies for these conditions.